4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone

• IUPAC Name: 4-(8-fluoroquinoline-2-carbonyl)-1-methylpiperazin-2-one
• InChI: InChI=1S/C15H14FN3O2/c1-18-7-8-19(9-13(18)20)15(21)12-6-5-10-3-2-4-11(16)14(10)17-12/h2-6H,7-9H2,1H3
• InChI Key: RVXLNYWNHNJEID-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)C(=O)C2=NC3=C(C=CC=C3F)C=C2
• Molecular Formula: C15H14FN3O2
• Molecular Weight: 287.29 g/mol

Description

4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone, also known as FG-4592, is a small molecule drug that has been developed for the treatment of anemia. It is a potent and selective inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylase, an enzyme that regulates the stability of HIF, a transcription factor that plays a critical role in the response to hypoxia. FG-4592 has been shown to stimulate erythropoiesis, the process of red blood cell production, and increase hemoglobin levels in preclinical and clinical studies.

Mechanism of Action

4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone works by inhibiting the activity of HIF prolyl hydroxylase, an enzyme that regulates the stability of HIF. HIF is a transcription factor that plays a critical role in the response to hypoxia, or low oxygen levels. When oxygen levels are low, HIF is stabilized and activates the expression of genes involved in erythropoiesis, the process of red blood cell production. By inhibiting HIF prolyl hydroxylase, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone increases the stability of HIF and stimulates erythropoiesis, leading to an increase in hemoglobin levels.
Biochemical and Physiological Effects
4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been shown to have a number of biochemical and physiological effects. In preclinical studies, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been shown to increase erythropoietin levels, stimulate erythropoiesis, and increase hemoglobin levels. In clinical studies, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been shown to increase hemoglobin levels in patients with CKD and cancer-related anemia. 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has also been shown to be well-tolerated and safe in clinical studies.

Advantages and Limitations for Lab Experiments

4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has several advantages for laboratory experiments. It is a potent and selective inhibitor of HIF prolyl hydroxylase, making it a useful tool for studying the role of HIF in erythropoiesis and other biological processes. 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone is also available in large quantities and can be synthesized using a multi-step process starting from commercially available starting materials.
One limitation of 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone is that it is a small molecule drug that may have off-target effects. It is important to carefully design experiments to ensure that any observed effects are due to the inhibition of HIF prolyl hydroxylase and not other off-target effects. Additionally, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone is not suitable for long-term studies as it has a short half-life in vivo.

Future Directions

There are several future directions for research on 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone. One area of interest is the potential use of 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone in the treatment of anemia associated with other diseases, such as inflammatory bowel disease and heart failure. Another area of interest is the potential use of 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone in combination with other drugs for the treatment of anemia. Finally, there is a need for further research on the long-term safety and efficacy of 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone in humans.

Scientific Research Applications

4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been extensively studied in preclinical and clinical studies for the treatment of anemia associated with chronic kidney disease (CKD) and cancer. In preclinical studies, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been shown to stimulate erythropoiesis and increase hemoglobin levels in animal models of anemia. In clinical studies, 4-[(8-fluoro-2-quinolinyl)carbonyl]-1-methyl-2-piperazinone has been shown to be effective in increasing hemoglobin levels in patients with CKD and cancer-related anemia.